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Compound of Interest

Compound Name: Disperse Orange 44

Cat. No.: B3418293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

carrier dyeing of synthetic fibers, particularly polyester, with C.I. Disperse Orange 44. The

information is intended to guide researchers in achieving optimal dyeing results, including good

color yield and fastness properties.

Introduction
Disperse Orange 44 is a monoazo disperse dye with the chemical formula C₁₈H₁₅ClN₆O₂.[1] It

is suitable for dyeing hydrophobic synthetic fibers such as polyester, acetate, and their blends,

yielding a reddish-orange shade.[1] Due to the highly crystalline and hydrophobic nature of

fibers like polyester, high temperatures (above 130°C) are typically required for dye molecules

to penetrate the fiber structure.[2][3] The carrier dyeing method serves as an effective

alternative, allowing for dyeing at lower temperatures, typically around the boil (90-100°C), by

utilizing chemical agents known as carriers.[2][4]

Carriers are organic compounds that accelerate the rate of dyeing by swelling the fibers, which

increases the intermolecular spaces and allows the dye molecules to diffuse more easily into

the polymer system.[2][5] Common carriers include aromatic compounds such as phenols,

biphenyls, and benzoates.[4] This method is particularly advantageous as it enables the use of

simpler equipment that operates at atmospheric pressure and can lead to improved levelness

of the dyeing.[2]
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Data Presentation
Fastness Properties of Disperse Orange 44 on Polyester
The following table summarizes the fastness properties of Disperse Orange 44 on polyester

fabric according to AATCC standards. The ratings are on a scale of 1 to 5, with 5 representing

excellent fastness.

Fastness Property Fading Staining

Ironing 5-6 4-5

Light 5 -

Perspiration 4-5 5

Washing 5 5

Data sourced from World Dye Variety.[1]

Typical Carrier Dyeing Recipe for Polyester
This table outlines a general recipe for the carrier dyeing of polyester with disperse dyes, which

is applicable for Disperse Orange 44. Concentrations are given as grams per liter (g/L) of the

dyebath.
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Component Concentration Purpose

Disperse Orange 44 0.5 - 2.0% (owf) Colorant

Carrier (e.g., Phenol-based) 3 g/L
Swells fibers, aids dye

diffusion

Dispersing Agent 2 g/L
Ensures uniform dye

dispersion

Acetic Acid 1 g/L Maintains acidic pH (4-5.5)

Ammonium Sulfate 1-2 g/L pH buffer

Liquor Ratio 1:10
Ratio of fiber weight to dye

bath volume

(owf: on the weight of fiber)[2]

Experimental Protocols
Pre-treatment of Synthetic Fibers
Before dyeing, it is crucial to properly prepare the synthetic fiber substrate to ensure optimal

and level dyeing.

Desizing: For woven fabrics, impregnate the material with water and store for 24 hours at

room temperature. Subsequently, boil the fabric in distilled water for 30 minutes, followed by

washing and drying at room temperature.[3]

Scouring: Boil the fiber material in a solution containing a non-ionic detergent for 15 minutes

to remove any oils, waxes, or other impurities. Rinse thoroughly with distilled water and dry

in a desiccator at room temperature.[3]

Carrier Dyeing Protocol for Polyester with Disperse
Orange 44
This protocol describes a typical laboratory-scale procedure for the carrier dyeing of polyester.
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Dye Dispersion Preparation: Create a paste of the required amount of Disperse Orange 44
with a small quantity of a dispersing agent. Gradually add warm water to this paste to form a

fine, stable dispersion.[2]

Dye Bath Preparation: Prepare the dye bath in a suitable vessel with the required volume of

water to achieve the desired liquor ratio (e.g., 1:10). Add the dispersing agent, carrier, and

acetic acid to the bath.[2]

Dyeing Process:

Set the initial temperature of the dye bath to 60°C.

Introduce the pre-treated polyester fabric into the bath.

Run the material in this blank bath for 15 minutes to ensure uniform absorption of the

carrier.[2]

Add the prepared dye dispersion to the bath.

Adjust the pH of the bath to 4-5.5 using acetic acid.[2]

Gradually raise the temperature of the dye bath to 90°C over a period of 30 minutes.[2]

Maintain the dyeing at 90°C for 60 minutes, ensuring gentle agitation of the fabric.[2]

Post-Dyeing Treatment:

Cool the dye bath down to 60°C.

Remove the dyed fabric and rinse it thoroughly with water.

Reduction Clearing: To improve wash fastness and remove any surface dye, treat the

fabric in a solution containing 2 g/L caustic soda and 2 g/L sodium hydrosulfite at 60-80°C

for 15-30 minutes.[6][7]

Rinse the fabric again with warm and then cold water.

Dry the dyed fabric at room temperature.
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Visualizations
Experimental Workflow for Carrier Dyeing
The following diagram illustrates the key stages of the carrier dyeing process for synthetic

fibers with Disperse Orange 44.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3418293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carrier Dyeing Workflow for Disperse Orange 44
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Caption: Workflow of the carrier dyeing method.
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Signaling Pathway of Carrier Action in Dyeing
This diagram illustrates the mechanism by which carriers facilitate the dyeing of synthetic fibers

with disperse dyes.

Mechanism of Carrier Action in Dyeing
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Caption: Mechanism of carrier-assisted dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://textilelearner.net/carrier-dyeing-method/
https://ijaem.net/issue_dcp/A%20study%20on%20effect%20of%20polar%20and%20non%20polar%20solvent%20as%20carrier%20in%20dyeing%20of%20polyester%20with%20disperse%20dye.pdf
https://www.bluelakechem.com/polyester-dye-carriers/
https://pdfs.semanticscholar.org/c7dc/ed9ae46496998e7c853177effe75e3dbda23.pdf
https://www.textilecoach.net/post/dyeing-of-polyester-with-disperse-dye-lab-manual
https://pmc.ncbi.nlm.nih.gov/articles/PMC6926718/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6926718/
https://www.benchchem.com/product/b3418293#carrier-dyeing-method-for-disperse-orange-44-on-synthetic-fibers
https://www.benchchem.com/product/b3418293#carrier-dyeing-method-for-disperse-orange-44-on-synthetic-fibers
https://www.benchchem.com/product/b3418293#carrier-dyeing-method-for-disperse-orange-44-on-synthetic-fibers
https://www.benchchem.com/product/b3418293#carrier-dyeing-method-for-disperse-orange-44-on-synthetic-fibers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3418293?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

